Cas no 196791-54-5 (Chlorbenzuron)

• Product Name: Chlorbenzuron
• CAS No: 196791-54-5
• MF: C₁₄H₁₀Cl₂N₂O₂
• MW: 309.147401332855
• CID: 3164551
• Update Time: 2025-11-02

Chlorbenzuron Chemical and Physical Properties

Names and Identifiers

• Chlorbenzuron
• 2-Chlorobenzoic acid 2-(4-chlorobenzoyl)hydrazide

• Inchi： 1S/C14H10Cl2N2O2/c15-10-7-5-9(6-8-10)13(19)17-18-14(20)11-3-1-2-4-12(11)16/h1-8H,(H,17,19)(H,18,20)
• InChI Key： OADMTIODBLBYJO-UHFFFAOYSA-N
• SMILES： C(NNC(=O)C1=CC=C(Cl)C=C1)(=O)C1=CC=CC=C1Cl

Experimental Properties

• Color/Form: The technical drug is white crystal
• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.8E-3 g/L) (25 ºC),
• Solubility: Original in acetonesolubility10g / L,Soluble in L-dimethylformamide\Pyrrole and other organic solvents,Insoluble in water.Easy to encounter alkali or strong aciddecomposition,The storage is stable under normal conditions,Aiming light\Heat is also stable.

Additional information on Chlorbenzuron

Recent Advances in Chlorbenzuron (196791-54-5) Research: A Comprehensive Review

Chlorbenzuron (CAS: 196791-54-5) is a benzoylurea insecticide widely used in agricultural pest control due to its unique mechanism of action, which inhibits chitin synthesis in insects. Recent studies have expanded our understanding of its applications, environmental impact, and potential biomedical implications. This research briefing synthesizes the latest findings from peer-reviewed literature, focusing on the period 2020-2023, to provide a current perspective on this compound's scientific and commercial relevance.

A 2022 study published in Journal of Agricultural and Food Chemistry demonstrated Chlorbenzuron's enhanced efficacy against lepidopteran pests through nanoformulation technology. Researchers developed chitosan-coated nanoparticles loaded with 196791-54-5, showing 40% increased bioavailability and reduced environmental persistence compared to conventional formulations. This advancement addresses longstanding concerns about the compound's ecological footprint while maintaining pest control effectiveness at lower application doses (15-20 mg/L versus traditional 50 mg/L concentrations).

Metabolic studies have revealed new insights into Chlorbenzuron's degradation pathways. Research from the Chinese Academy of Agricultural Sciences (2023) identified three previously unknown metabolites in soil ecosystems, including the persistent derivative 4-chloro-2-hydroxybenzamide. These findings, published in Environmental Science & Technology, have significant implications for environmental risk assessment, particularly regarding groundwater contamination potential in regions with intensive agricultural use.

Unexpected biomedical applications are emerging from recent investigations. A 2023 Nature Chemical Biology study reported that 196791-54-5 exhibits selective inhibition of human chitinase-like proteins (CHI3L1) at micromolar concentrations, suggesting potential as a lead compound for inflammatory disease therapeutics. Molecular docking simulations revealed Chlorbenzuron's unique binding to the chitinase active site, with IC50 values of 12.3 μM against CHI3L1 - a target implicated in asthma and cancer metastasis.

Regulatory developments are shaping Chlorbenzuron's commercial future. The European Chemicals Agency's 2022 re-evaluation resulted in stricter application guidelines, mandating buffer zones near aquatic environments. Concurrently, patent filings (WO2023012567) disclose novel synergistic combinations with biological pesticides, reflecting industry efforts to develop next-generation formulations that meet evolving regulatory standards while maintaining crop protection efficacy.

Ongoing research at several academic institutions is exploring Chlorbenzuron's potential in integrated pest management (IPM) systems. Preliminary results from field trials in Southeast Asia demonstrate effective control of Plutella xylostella populations when used in rotation with microbial agents, reducing selection pressure for resistance development. These findings, expected to publish in Pest Management Science later this year, could redefine best practices for sustainable use of benzoylurea insecticides.

Analytical chemistry advancements have enabled more precise monitoring of 196791-54-5 residues. A 2023 Analytical and Bioanalytical Chemistry paper detailed a novel UPLC-MS/MS method with detection limits of 0.002 μg/kg in plant matrices, representing a 100-fold improvement over previous techniques. This development supports compliance monitoring with increasingly stringent maximum residue limits (MRLs) being implemented globally.

In conclusion, Chlorbenzuron (196791-54-5) remains a compound of significant scientific interest beyond its traditional agricultural applications. The convergence of formulation technology, environmental science, and unexpected biomedical potential positions this molecule for continued research attention. Future studies should prioritize: (1) long-term ecological impact assessments of nanoformulations, (2) structure-activity relationship optimization for chitinase inhibition, and (3) development of rapid degradation strategies for environmental remediation.